Cas no 55382-52-0 (methyl 2,4-dihydroxy-6-propylbenzoate)

Methyl 2,4-dihydroxy-6-propylbenzoate is a substituted benzoate ester characterized by its hydroxyl and propyl functional groups. This compound exhibits notable stability and solubility in organic solvents, making it suitable for applications in synthetic chemistry and pharmaceutical intermediates. Its structural features, including the electron-donating hydroxyl groups and hydrophobic propyl chain, contribute to its reactivity in electrophilic aromatic substitution and esterification reactions. The compound is often utilized as a precursor in the synthesis of more complex molecules, particularly in the development of bioactive compounds. Its well-defined chemical properties and consistent purity ensure reliable performance in research and industrial processes.

methyl 2,4-dihydroxy-6-propylbenzoate structure

55382-52-0 structure

Product Name:methyl 2,4-dihydroxy-6-propylbenzoate

CAS No:55382-52-0

MF:C₁₁H₁₄O₄

MW:210.226463794708

MDL:MFCD20133801

CID:352051

PubChem ID:11009185

Update Time:2025-10-18

methyl 2,4-dihydroxy-6-propylbenzoate Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 2,4-dihydroxy-6-propyl-, methyl ester
- methyl 2,4-dihydroxy-6-propylbenzoate
- Methyl divarate
- Methyl divarinolcarboxylate
- CS-0163411
- 55382-52-0
- DTXSID50451725
- A1-02510
- CHEMBL-3234668
- BS-17237
- KAV9D8HC7J
- UNII-KAV9D8HC7J
- methyl2,4-dihydroxy-6-propylbenzoate
- SCHEMBL18051745
- MFCD20133801
- 2,4-dihydroxy-6-propylbenzoic acid methyl ester
- 2,4-Dihydroxy-6-propyl-benzoic acid methyl ester
- AKOS022650069
- CHEMBL3234668
- A902073
- DTXCID40402544
- Divaricatinic Acid Methyl Ester
- Methyl 2,4-dihydroxy-6-propylbenzoic acid
- DB-187727
- MDL： MFCD20133801
- Inchi： 1S/C11H14O4/c1-3-4-7-5-8(12)6-9(13)10(7)11(14)15-2/h5-6,12-13H,3-4H2,1-2H3
- InChI Key： AREDPURTHQTRTK-UHFFFAOYSA-N
- SMILES： OC1=CC(=CC(=C1C(=O)OC)CCC)O

Computed Properties

Exact Mass: 210.08922
Monoisotopic Mass: 210.08920892g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 217
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 66.8Å²

Experimental Properties

Density: 1.211±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Very slightly soluble (0.78 g/l) (25 º C),
PSA: 66.76

methyl 2,4-dihydroxy-6-propylbenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-KT885-250mg	methyl 2,4-dihydroxy-6-propylbenzoate	55382-52-0	97%	250mg	5160CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-KT885-100mg	methyl 2,4-dihydroxy-6-propylbenzoate	55382-52-0	97%	100mg	2356CNY	2021-05-07
Alichem	A019096817-100mg	Methyl 2,4-dihydroxy-6-propylbenzoate	55382-52-0	97%	100mg	$293.76	2023-09-01
Alichem	A019096817-250mg	Methyl 2,4-dihydroxy-6-propylbenzoate	55382-52-0	97%	250mg	$450.80	2023-09-01
Alichem	A019096817-1g	Methyl 2,4-dihydroxy-6-propylbenzoate	55382-52-0	97%	1g	$1196.00	2023-09-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X27415-5g	Methyl 2,4-dihydroxy-6-propylbenzoate	55382-52-0	97%	5g	¥525.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X27415-100mg	Methyl 2,4-dihydroxy-6-propylbenzoate	55382-52-0	97%	100mg	¥38.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X27415-250mg	Methyl 2,4-dihydroxy-6-propylbenzoate	55382-52-0	97%	250mg	¥57.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X27415-1g	Methyl 2,4-dihydroxy-6-propylbenzoate	55382-52-0	97%	1g	¥125.0	2024-07-18
eNovation Chemicals LLC	D963376-5g	2,4-dihydroxy-6-propyl-benzoic acid methyl ester	55382-52-0	97%	5g	$120	2024-06-06